Cas no 2098143-15-6 (4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole)
4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole
-
- MDL: MFCD30483300
- Inchi: 1S/C8H10N2O/c1-3-8-6-9-10(7-8)4-5-11-2/h1,6-7H,4-5H2,2H3
- InChI Key: ZAQMBJYSWDDSLV-UHFFFAOYSA-N
- SMILES: N1(CCOC)C=C(C#C)C=N1
4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1188220-1g |
4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95% | 1g |
$1210 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538497-1g |
4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 98% | 1g |
¥11220 | 2023-03-11 | |
| Enamine | EN300-7550992-0.05g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 0.05g |
$202.0 | 2025-02-24 | |
| Enamine | EN300-7550992-0.1g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 0.1g |
$301.0 | 2025-02-24 | |
| Enamine | EN300-7550992-0.25g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 0.25g |
$431.0 | 2025-02-24 | |
| Enamine | EN300-7550992-0.5g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 0.5g |
$679.0 | 2025-02-24 | |
| Enamine | EN300-7550992-1.0g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 1.0g |
$871.0 | 2025-02-24 | |
| Enamine | EN300-7550992-2.5g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 2.5g |
$1707.0 | 2025-02-24 | |
| Enamine | EN300-7550992-5.0g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 5.0g |
$2525.0 | 2025-02-24 | |
| Enamine | EN300-7550992-10.0g |
4-ethynyl-1-(2-methoxyethyl)-1H-pyrazole |
2098143-15-6 | 95.0% | 10.0g |
$3746.0 | 2025-02-24 |
4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole
Introduction to 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole (CAS No. 2098143-15-6)
4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole (CAS No. 2098143-15-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of an ethynyl group and a 2-methoxyethyl substituent in its molecular structure imparts distinct chemical reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and material science applications.
The molecular structure of 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms, with an ethynyl group attached at the 4-position and a 2-methoxyethyl chain at the 1-position. This configuration allows for multiple sites of chemical modification, enabling the synthesis of derivatives with tailored properties. The ethynyl group, characterized by its triple bond to carbon, can participate in various reactions such as Sonogashira coupling, which is widely used in organic synthesis to form carbon-carbon bonds. Meanwhile, the 2-methoxyethyl substituent introduces hydrophilicity and can influence solubility and metabolic stability.
In recent years, 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole has been explored for its potential in developing novel therapeutic agents. One of the most promising areas of research involves its application as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory, antimicrobial, and anticancer properties. The pyrazole core is particularly noteworthy for its ability to modulate enzyme activity and interact with biological targets, such as kinases and transcription factors.
Recent advancements in computational chemistry have further enhanced the understanding of 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole's interactions with biological systems. Molecular docking simulations have revealed that this compound can bind to specific pockets on target proteins, suggesting its potential as an inhibitor or activator depending on the desired therapeutic outcome. Additionally, virtual screening methods have been employed to identify novel derivatives with improved pharmacokinetic profiles, highlighting the compound's versatility as a chemical building block.
The synthesis of 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions to form the pyrazole ring followed by functionalization at the 4-position with an ethynyl group and at the 1-position with a 2-methoxyethyl chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.
From a material science perspective, 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole has shown promise in the development of advanced materials. Its ability to undergo cross-coupling reactions makes it suitable for creating conjugated polymers and organic semiconductors. These materials find applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties conferred by the pyrazole core and substituents contribute to enhanced performance in these applications.
The pharmaceutical industry has also been keenly interested in 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole due to its potential as a lead compound for drug development. Preclinical studies have investigated its efficacy in models of inflammation and cancer, demonstrating promising results that warrant further exploration. The compound's ability to modulate signaling pathways associated with disease progression makes it an attractive candidate for therapeutic intervention.
Future research directions for 4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole may include exploring its role in drug delivery systems and nanotechnology applications. By leveraging its structural features, scientists aim to develop innovative formulations that enhance drug bioavailability and targeted delivery to specific tissues or organs. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards.
In conclusion,4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole (CAS No. 2098143-15-6) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural attributes enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new possibilities for this molecule,4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole is poised to play an increasingly important role in scientific innovation.
2098143-15-6 (4-Ethynyl-1-(2-methoxyethyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)